Butirosin

• Molecular Formula: C21H41N5O12
• Molecular Weight: 555.6 g/mol
• IUPAC Name: 4-amino-N-[(1S,2R,3S,4S,5R)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-[(2S,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-hydroxycyclohexyl]-2-hydroxybutanamide
• InChI: InChI=1S/C21H41N5O12/c22-2-1-8(28)19(34)26-7-3-6(24)17(37-20-11(25)15(32)13(30)9(4-23)35-20)18(12(7)29)38-21-16(33)14(31)10(5-27)36-21/h6-18,20-21,27-33H,1-5,22-25H2,(H,26,34)/t6-,7+,8?,9-,10-,11-,12-,13-,14+,15-,16-,17+,18+,20-,21+/m1/s1
• InChI Key: XEQLFNPSYWZPOW-PEILNVOGSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1NC(=O)C(CCN)O)O)O[C@H]2[C@@H]([C@H]([C@H](O2)CO)O)O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CN)O)O)N)N
• SMILES: C1C(C(C(C(C1NC(=O)C(CCN)O)O)OC2C(C(C(O2)CO)O)O)OC3C(C(C(C(O3)CN)O)O)N)N
• synonyms: Anhydrous Butirosin Sulfate; Butirosin; Butirosin A; Butirosin B; Butirosin Sulfate; Butirosin Sulfate, Anhydrous; Butirosin Sulphate; Butirosins; Sulfate, Anhydrous Butirosin; Sulfate, Butirosin; Sulphate, Butirosin

Description

Butirosin is an aminoglycoside antibiotic complex produced by the bacterium Bacillus circulans. It is composed of two main components, this compound A and this compound B, and is known for its activity against both Gram-positive and Gram-negative bacteria . This compound is particularly notable for its unique structure, which includes a (S)-4-amino-2-hydroxybutyrate side chain that provides resistance against common antibiotic resistance mechanisms .

Preparation Methods

Synthetic Routes and Reaction Conditions: The biosynthesis of butirosin involves a series of enzymatic reactions within Bacillus circulans. The key steps include the formation of the 2-deoxystreptamine core and the attachment of the (S)-4-amino-2-hydroxybutyrate side chain . The biosynthetic pathway has been elucidated through isotope-feeding experiments and the use of blocked mutants .

Industrial Production Methods: Industrial production of this compound typically involves the fermentation of Bacillus circulans under controlled conditions. The fermentation process is optimized to maximize the yield of this compound A and this compound B. After fermentation, the antibiotic complex is extracted and purified using various chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions: Butirosin undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the antibiotic to enhance its efficacy and reduce resistance.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate are used to oxidize specific functional groups within this compound.

Reduction: Reducing agents like sodium borohydride are employed to reduce ketone and aldehyde groups.

Substitution: Nucleophilic substitution reactions are performed using reagents like sodium azide and sodium cyanide to introduce new functional groups.

Major Products: The major products formed from these reactions include modified this compound derivatives with enhanced antibacterial properties and reduced susceptibility to resistance mechanisms .

Scientific Research Applications

Butirosin has a wide range of scientific research applications:

Chemistry: It is used as a model compound for studying aminoglycoside biosynthesis and for developing new synthetic methodologies.

Biology: this compound is employed in research on bacterial resistance mechanisms and the development of new antibiotics.

Medicine: Clinically, this compound is used to treat infections caused by Gram-positive and Gram-negative bacteria, including those resistant to other antibiotics.

Industry: In the pharmaceutical industry, this compound serves as a starting material for the synthesis of semi-synthetic antibiotics like amikacin.

Mechanism of Action

Butirosin exerts its antibacterial effects by binding to the bacterial ribosome and inhibiting protein synthesis. Specifically, it interacts with the 30S subunit of the ribosome, causing misreading of the mRNA and leading to the production of defective proteins . This mechanism is similar to other aminoglycosides but is enhanced by the presence of the (S)-4-amino-2-hydroxybutyrate side chain, which provides resistance to enzymatic degradation .

Comparison with Similar Compounds

Butirosin is compared with other aminoglycoside antibiotics such as neomycin, kanamycin, and gentamicin. While all these antibiotics share a common 2-deoxystreptamine core, this compound is unique due to its (S)-4-amino-2-hydroxybutyrate side chain . This side chain not only enhances its antibacterial activity but also provides resistance against common resistance mechanisms .

Similar Compounds:

Neomycin: Known for its broad-spectrum antibacterial activity but lacks the unique side chain of this compound.

Kanamycin: Similar in structure but less effective against resistant bacteria compared to this compound.

Gentamicin: Widely used in clinical settings but has higher nephrotoxicity and ototoxicity compared to this compound.